Cas no 1261590-36-6 (Ethyl 2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl-3-carboxylate)

• Product Name: Ethyl 2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl-3-carboxylate
• CAS No: 1261590-36-6
• MF: C₁₇H₁₂F₆O₃
• MW: 378.26580619812
• CID: 4789676
• Update Time: 2025-05-25

Ethyl 2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl-3-carboxylate

• Inchi： 1S/C17H12F6O3/c1-2-25-15(24)12-8-5-7-11(14(12)16(18,19)20)10-6-3-4-9-13(10)26-17(21,22)23/h3-9H,2H2,1H3
• InChI Key： RDZAIUSNKDKLBM-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=CC=CC=1C1C=CC=CC=1OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 476
• XLogP3: 5.8
• Topological Polar Surface Area: 35.5

Additional information on Ethyl 2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl-3-carboxylate

Ethyl 2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl-3-carboxylate: A Comprehensive Overview

Ethyl 2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl-3-carboxylate, with CAS No. 1261590-36-6, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemistry, and materials science. This compound is characterized by its unique biphenyl structure, which incorporates trifluoromethoxy and trifluoromethyl substituents, making it a versatile building block for various applications.

The core structure of Ethyl 2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl-3-carboxylate consists of two phenyl rings connected by a central carbon atom. The presence of trifluoromethoxy (-O-CF3) and trifluoromethyl (-CF3) groups introduces significant electronic and steric effects, which are critical for its reactivity and functionality. These substituents not only enhance the stability of the molecule but also contribute to its unique optical and electronic properties.

Recent studies have highlighted the potential of this compound in the development of novel agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation has made it a promising candidate for herbicide development. Researchers have demonstrated that Ethyl 2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl-3-carboxylate exhibits high selectivity towards target enzymes, minimizing off-target effects and reducing environmental impact.

In the pharmaceutical industry, this compound has been explored as a lead molecule for drug design. Its biphenyl framework is known to interact with various biological targets, including G-protein coupled receptors (GPCRs) and kinase enzymes. Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with high accuracy, facilitating its optimization for therapeutic applications.

The synthesis of Ethyl 2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl-3-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the Friedel-Crafts acylation reaction for constructing the biphenyl core and subsequent fluorination reactions to introduce the trifluoromethoxy and trifluoromethyl groups. The use of palladium-catalyzed coupling reactions has further enhanced the efficiency and scalability of this synthesis pathway.

From an environmental standpoint, the stability and biodegradability of Ethyl 2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl-3-carboxylate have been extensively studied. Research indicates that under aerobic conditions, this compound undergoes rapid degradation, producing non-toxic byproducts. This characteristic makes it an eco-friendly alternative to traditional chemical agents in various industrial applications.

In conclusion, Ethyl 2'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl-3-carboxylate represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structural features, combined with recent advancements in synthetic and computational techniques, position it as a valuable tool for addressing contemporary challenges in chemistry and beyond.